molecular formula C12H25NO3SSi B8373746 1-(Cyclopropylsulfonyl)-3-[(triethylsilyl)oxy]azetidine

1-(Cyclopropylsulfonyl)-3-[(triethylsilyl)oxy]azetidine

Cat. No. B8373746
M. Wt: 291.48 g/mol
InChI Key: DUTGCPAGMJCZJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Cyclopropylsulfonyl)-3-[(triethylsilyl)oxy]azetidine is a useful research compound. Its molecular formula is C12H25NO3SSi and its molecular weight is 291.48 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(Cyclopropylsulfonyl)-3-[(triethylsilyl)oxy]azetidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Cyclopropylsulfonyl)-3-[(triethylsilyl)oxy]azetidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H25NO3SSi

Molecular Weight

291.48 g/mol

IUPAC Name

(1-cyclopropylsulfonylazetidin-3-yl)oxy-triethylsilane

InChI

InChI=1S/C12H25NO3SSi/c1-4-18(5-2,6-3)16-11-9-13(10-11)17(14,15)12-7-8-12/h11-12H,4-10H2,1-3H3

InChI Key

DUTGCPAGMJCZJU-UHFFFAOYSA-N

Canonical SMILES

CC[Si](CC)(CC)OC1CN(C1)S(=O)(=O)C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(cyclopropylsulfonyl)azetidin-3-ol (1.04 g, 5.87 mmol) and triethylamine (3.11 mL, 22.3 mmol) in tetrahydrofuran (20 mL) was added 4-dimethylaminopyridine (0.090 g, 0.73 mmol) followed by chlorotriethylsilane (1.00 M in THF, 8.0 mL, 8.0 mmol). The reaction was stirred at room temperature for 16 hours. To the reaction was added saturated sodium bicarbonate solution and the product was extracted with a 1:1 mix of ethyl acetate:hexanes three times. The combined organic extracts were washed with dilute HCl and brine, then dried over sodium sulfate, decanted and concentrated. Flash column chromatography, eluting with a gradient of 0-50% ethyl acetate in hexanes afforded desired product (1.0 g, 58%).
Quantity
1.04 g
Type
reactant
Reaction Step One
Quantity
3.11 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.09 g
Type
catalyst
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
58%

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